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Abstract

Leucoindigo, the reduced and soluble form of the iconic dye indigo, is a molecule of significant
interest beyond its traditional role in textile dyeing. Its reversible redox chemistry, coupled with
its unique spectroscopic and electrochemical properties, makes it a valuable subject of study
for researchers in fields ranging from materials science to drug development. This technical
guide provides a comprehensive overview of the core physical and chemical properties of
leucoindigo, presenting quantitative data in structured tables, detailing experimental protocols
for its synthesis and analysis, and illustrating key concepts through logical diagrams.

Introduction

Leucoindigo, systematically named [2,2'-Bi-1H-indole]-3,3'-diol, is the colorless or pale yellow,
water-soluble precursor to the intensely blue indigo dye. Its formation is the central step in the
vat dyeing process, where the insoluble indigo is chemically reduced to the soluble leuco form,
allowing it to penetrate textile fibers before being re-oxidized to trap the blue pigment within the
material.[1] This reversible two-electron, two-proton (2e~/2H*) transfer is the cornerstone of
leucoindigo's chemistry and the focus of much scientific investigation.[2] Understanding the
nuanced physical and chemical properties of leucoindigo is crucial for optimizing existing
applications and exploring its potential in novel technologies.
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Physical Properties

Leucoindigo is a crystalline solid.[3] While some of its physical properties are not as
extensively documented as those of its oxidized counterpart, indigo, key data has been
compiled from various sources.

Table 1: Physical Properties of Leucoindigo

Property Value Source(s)
Molecular Formula C16H12N202 [3]
Molecular Weight 264.28 g/mol [3]

Crystalline solid, typically pale
Appearance Y yr_) 4 p [1][3]
yellow or colorless in solution

Not available in searched
Melting Point literature. Indigo sublimes at
390-392 °C.[4]

Boiling Point 591.3 £ 45.0 °C (Predicted)
Density 1.497 + 0.06 g/cm3 (Predicted)
pKa 9.06 + 0.50 (Predicted)

Chemical Properties

The chemical behavior of leucoindigo is dominated by its redox activity and its solubility
characteristics, which are highly dependent on pH.

Solubility

In its reduced state, leucoindigo is soluble in agueous alkaline solutions.[5] This solubility is
critical for its application in dyeing, as it allows the molecule to be transported into the fibers of
textiles. The ionized forms (monophenolate and biphenolate) of leucoindigo are prevalent in
alkaline environments and are key to its affinity for fibers.[6] In contrast, its oxidized form,
indigo, is notoriously insoluble in water and most common organic solvents.[5] Quantitative
solubility data for leucoindigo in a range of solvents is not readily available in the literature.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b3055547?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Leucoindigo
https://www.benchchem.com/product/b3055547?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Leucoindigo
https://pubchem.ncbi.nlm.nih.gov/compound/Leucoindigo
https://www.researchgate.net/figure/The-infrared-spectrum-of-leuco-indigo-a-and-indigo-b_fig3_343465734
https://pubchem.ncbi.nlm.nih.gov/compound/Leucoindigo
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7459700.aspx
https://www.benchchem.com/product/b3055547?utm_src=pdf-body
https://www.benchchem.com/product/b3055547?utm_src=pdf-body
http://vfsilesieux.free.fr/1ereSNew/Indigo_synthesis.pdf
https://www.benchchem.com/product/b3055547?utm_src=pdf-body
https://www.benchchem.com/product/b3055547
http://vfsilesieux.free.fr/1ereSNew/Indigo_synthesis.pdf
https://www.benchchem.com/product/b3055547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Redox Chemistry

The reversible oxidation of leucoindigo to indigo is a fundamental chemical property that can
be triggered by exposure to atmospheric oxygen.[2] This redox transition is the basis for its use

as a vat dye and is also a subject of electrochemical studies.

Table 2: Electrochemical Properties of Leucoindigo

Property Value/Description Conditions Source(s)
) Leucoindigo = Indigo ]
Redox Reaction Reversible [2]
+2e” + 2H*
Half-Wave Potentials -0.56 V and -0.29 V Alkaline conditions [6]

The redox potential of the leucoindigo/indigo system is sensitive to environmental factors such

as pH, solvent, and ionic strength.
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Leucoindigo Synthesis Workflow
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Indigo Formation and Dyeing Cycle

Indican
(in plants)

Hydrolysis

Indoxyl

imerization

Leucoindigo
(Soluble)

I
IPenetration

Textile Fiber

Oxidation in Fiber

Oxidation (Air)

Reduction

Indigo
(Insoluble Pigment)

Dyeing Vat
(Alkaline, Reducing)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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